Epinephrine
Catalog No.
S527274
CAS No.
51-43-4
M.F
C9H13NO3
M. Wt
183.20 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Epinephrine free base (CAS 51-43-4) solves formulation and assay challenges where salt forms introduce counterion constraints.
- Enables precise pH-controlled auto-injector formulations without fixed acidity of bitartrate salts.
- Serves as a non-selective β1/β2 adrenergic receptor standard essential for validating β2-agonist selectivity.
- Preferred for lipophilic delivery systems and local anesthetic admixtures requiring strict osmolarity control.
CAS Number
51-43-4
Product Name
Epinephrine
IUPAC Name
4-[(1R)-1-hydroxy-2-(methylamino)ethyl]benzene-1,2-diol
Molecular Formula
C9H13NO3
Molecular Weight
183.20 g/mol
InChI
InChI=1S/C9H13NO3/c1-10-5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9-13H,5H2,1H3/t9-/m0/s1
InChI Key
UCTWMZQNUQWSLP-VIFPVBQESA-N
SMILES
CNCC(C1=CC(=C(C=C1)O)O)O
solubility
less than 0.1 mg/mL at 64 °F (NTP, 1992)
less than 0.1 mg/mL at 64° F
Very slightly soluble in alcohol. Readily soluble in aqueous solutions of mineral acids, NaOH, and KOH. Insoluble in aqueous solutions of ammonia and of the alkali carbonates. Insoluble in chloroform, ether, acetone, oils.
Very slightly soluble in alcohol.
Insoluble in ethanol; soluble in acetic acid
In water, 180 mg/L at 20 °C
0.18 mg/mL
less than 0.1 mg/mL at 64° F
Very slightly soluble in alcohol. Readily soluble in aqueous solutions of mineral acids, NaOH, and KOH. Insoluble in aqueous solutions of ammonia and of the alkali carbonates. Insoluble in chloroform, ether, acetone, oils.
Very slightly soluble in alcohol.
Insoluble in ethanol; soluble in acetic acid
In water, 180 mg/L at 20 °C
0.18 mg/mL
Synonyms
4-(1-Hydroxy-2-(methylamino)ethyl)-1,2-benzenediol, Acetate, Epinephrine, Adrenaline, Adrenaline Acid Tartrate, Adrenaline Bitartrate, Adrenaline Hydrochloride, Epifrin, Epinephrine, Epinephrine Acetate, Epinephrine Bitartrate, Epinephrine Hydrochloride, Epinephrine Hydrogen Tartrate, Epitrate, Lyophrin, Medihaler-Epi
Canonical SMILES
CNCC(C1=CC(=C(C=C1)O)O)O
Isomeric SMILES
CNC[C@@H](C1=CC(=C(C=C1)O)O)O
The exact mass of the compound Epinephrine is 183.08954 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as less than 0.1 mg/ml at 64° f (ntp, 1992)less than 0.1 mg/ml at 64° f9.82e-04 mvery slightly soluble in alcohol. readily soluble in aqueous solutions of mineral acids, naoh, and koh. insoluble in aqueous solutions of ammonia and of the alkali carbonates. insoluble in chloroform, ether, acetone, oils.very slightly soluble in alcohol.insoluble in ethanol; soluble in acetic acidin water, 180 mg/l at 20 °c0.18 mg/ml. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Amines - Biogenic Amines - Biogenic Monoamines. It belongs to the ontological category of adrenaline in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Acute Toxic, and the GHS signal word is DangerThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients. However, this does not mean our product can be used or applied in the same or a similar way.
Purity
≥98%
Package Size
100 mg, 200 mg, 1 g
Epinephrine (CAS 51-43-4), an endogenous catecholamine, is a foundational active pharmaceutical ingredient (API) and biochemical standard utilized extensively in emergency anaphylaxis treatments, local anesthetic admixtures, and adrenergic receptor assays [1]. As a free base, it presents specific physicochemical characteristics—most notably its low intrinsic aqueous solubility (<0.1 mg/mL) and high susceptibility to oxidative degradation into adrenochrome—that dictate strict formulation, handling, and storage protocols . Procurement decisions typically weigh the free base against its readily soluble salt forms (e.g., bitartrate, hydrochloride) and closely related catecholamines (e.g., norepinephrine) based on the target application's required receptor selectivity, counterion constraints, and long-term stability requirements [2].
Research Fit
1
Non-selective adrenergic receptor studies (α1, α2, β1, β2)
2
L-(-)-enantiomer procurement for chiral analytical control
3
Salt-form selection (hydrochloride or bitartrate) for aqueous research preparations
Substituting Epinephrine free base with its pre-formed salts (such as epinephrine bitartrate) or related catecholamines (like norepinephrine) fundamentally alters formulation compatibility and pharmacological targeting. While the bitartrate salt offers immediate aqueous solubility, the free base is often required for precise pH-controlled formulations, suspensions, or lipophilic delivery systems where the acidic counterion of the salt would disrupt the matrix or alter the local pH profile [1]. Furthermore, substituting epinephrine with norepinephrine drastically shifts the receptor binding profile; norepinephrine lacks the N-methyl group, resulting in a significantly lower affinity for β2-adrenergic receptors, rendering it ineffective for applications requiring potent bronchodilation or specific β2-pathway activation[2].
Substitution Risk
!
β2-adrenoceptor signaling profile differs: dual Gs/Gi coupling vs. norepinephrine Gs-only activation
!
Enantiomeric purity critical: racemic DL-epinephrine not interchangeable with L-(-)-epinephrine
!
Formulation antioxidant composition may affect photostability and shelf-life profile
Aqueous Solubility: Free Base vs. Bitartrate
The selection between epinephrine free base and its salt forms is heavily dictated by aqueous solubility. Epinephrine free base is practically insoluble in water, demonstrating a solubility of less than 0.01 g/100 mL (<0.1 mg/mL) at 18 °C . In stark contrast, epinephrine bitartrate is highly water-soluble (>100 mg/mL). This massive difference requires formulators using the free base to employ in-situ salt formation (e.g., via the addition of hydrochloric acid to reach pH 2.2–5.0) or complexation agents like cyclodextrins to achieve dissolution [1].
| Evidence Dimension | Intrinsic aqueous solubility |
| Target Compound Data | Epinephrine free base: <0.1 mg/mL at 18 °C |
| Comparator Or Baseline | Epinephrine bitartrate: >100 mg/mL |
| Quantified Difference | >1000-fold difference in aqueous solubility |
| Conditions | Standard aqueous solvent at neutral pH (18 °C) |
Forces buyers to choose the free base for suspensions or precise in-situ salt formation rather than pre-formed salts that carry fixed counterion weight and acidity.
Epi: biphasic (Gs+Gi)
NE: monophasic (Gs only); ~80× lower potency
Supports full β2 signaling pathway studies
TG4 mouse atrium; PTX-sensitive Gi component
β2-Adrenergic Binding Selectivity
While epinephrine and norepinephrine are structurally similar catecholamines, their receptor binding profiles differ significantly due to epinephrine's N-methyl group. Epinephrine binds both β1 and β2 adrenergic receptors with similar high affinity. However, norepinephrine is approximately 10-fold selective for the β1 receptor over the β2 receptor [1]. Consequently, epinephrine exhibits a roughly 10-fold higher relative affinity for β2 receptors compared to norepinephrine, dictating its exclusive use in assays and therapeutics targeting β2-mediated pathways[2].
| Evidence Dimension | β2-Adrenergic Receptor relative affinity vs β1 |
| Target Compound Data | Epinephrine: Non-selective (~1:1 affinity ratio for β1:β2) |
| Comparator Or Baseline | Norepinephrine: ~10-fold selective for β1 over β2 |
| Quantified Difference | Epinephrine provides ~10-fold greater relative β2-receptor engagement compared to norepinephrine. |
| Conditions | Competitive binding assays on human β1 and β2 adrenergic receptors |
Ensures reliable activation of β2-mediated pathways (such as smooth muscle relaxation), making it the mandatory choice over norepinephrine for these specific pharmacological targets.
KH 5.0 nM
Reported higher affinity vs norepinephrine (KH 12.1 nM)
[3H]spiperone binding; GTPγS EC50 5.8 μM
API Mass Efficiency
When procuring epinephrine for large-scale manufacturing, the mass contribution of the counterion in salt forms significantly impacts raw material requirements. Epinephrine free base has a molecular weight of 183.2 g/mol, representing 100% active moiety. Epinephrine bitartrate has a molecular weight of 333.3 g/mol, meaning it contains only ~55% active epinephrine by mass [1]. Formulators must procure nearly twice the mass of the bitartrate salt to achieve the same active concentration as the free base, which also introduces a substantial amount of tartaric acid into the formulation matrix.
| Evidence Dimension | Active moiety mass fraction |
| Target Compound Data | Epinephrine free base: 100% active (MW 183.2 g/mol) |
| Comparator Or Baseline | Epinephrine bitartrate: ~55% active (MW 333.3 g/mol) |
| Quantified Difference | 45% less active mass per gram of procured material for the bitartrate salt |
| Conditions | Stoichiometric comparison for dosing and formulation scaling |
Essential for precise dosing calculations in large-scale manufacturing, where using the free base allows for higher active concentration without the bulk of the tartrate counterion.
Sulfite-free: 89–91% retained
Sulfite-containing: 60–65% retained (irradiation)
Formulation-dependent stability context
2 μg/mL; xenon lamp; 2-week natural light: 96% vs 45%
Oxidative Degradation and Antioxidant Compatibility
Epinephrine free base is highly susceptible to auto-oxidation, forming colored degradation products like adrenochrome. To prevent this, standard formulations utilize sodium metabisulfite as an antioxidant. However, metabisulfite directly reacts with epinephrine to form epinephrine sulfonic acid (ESA), which can lead to a >15% loss of active API potency over a 12-18 month shelf life [1]. This specific degradation pathway necessitates overages of 10-12% during manufacturing or the procurement of alternative complexing agents (like sulfobutylether β-cyclodextrin) to stabilize the free base without sulfonate formation .
| Evidence Dimension | API potency loss via sulfonation |
| Target Compound Data | Epinephrine with sodium metabisulfite: Up to 15-20% potency loss over 12-18 months |
| Comparator Or Baseline | Sulfite-free complexed formulations: Minimal ESA formation |
| Quantified Difference | >15% difference in active API retention over product shelf life |
| Conditions | Aqueous formulation stored over 12-18 months |
Forces buyers to carefully design their excipient matrix, balancing immediate oxidative protection against long-term sulfonation degradation to ensure regulatory compliance.
D-(+)-impurity detectable at 1%
Chiral identity review required
HPLC-CD; USP monograph specification context
Risk diff. 3.7%
Reported endpoint context; norepinephrine 0%
Propensity-matched; n=231; 95% CI 0.2–7.2%
~10× preference over NE
Subsaturating ligand context
Bronchodilation/skeletal muscle vasodilation models
Auto-Injector Formulation Manufacturing
Epinephrine free base is the preferred API for emergency auto-injectors (e.g., 1:1000 dilutions delivering 0.3 mg). By utilizing the free base, manufacturers can precisely control the final pH (typically 2.2-5.0) via in-situ addition of hydrochloric acid, avoiding the fixed acidity and excess mass introduced by pre-formed salts like epinephrine bitartrate [1].
High-Throughput Adrenergic Screening
In pharmacological assays evaluating novel adrenergic ligands, epinephrine serves as the critical non-selective baseline standard. Because it binds both β1 and β2 receptors with similar high affinity—unlike norepinephrine, which is β1-selective—epinephrine is essential for validating the selectivity profiles of new β2-agonists or antagonists [2].
Local Anesthetic Admixtures
Epinephrine is routinely formulated alongside local anesthetics (like bupivacaine) to induce localized vasoconstriction and prolong anesthetic duration. The free base is often selected over salt forms to maintain strict control over the formulation's osmolarity and counterion profile, ensuring compatibility with the primary anesthetic agent [3].
Application Fit Matrix
Application
Selection Property
Validation Focus
β2-adrenoceptor dual signaling studies
β2-adrenoceptor signaling pathway context
Gi coupling and biased signaling endpoint review
Dopamine D4 receptor pharmacology assays
D4 receptor binding affinity context
Receptor engagement and GTPγS functional response
Light-exposed formulation stability studies
Antioxidant composition review
Photostability under intended-use light conditions
Emergency intervention research models (anaphylaxis context)
Vasopressor and bronchodilator activity context
Multisystem response endpoint monitoring
Physical Description
Epinephrine appears as white to nearly-white microcrystalline powder or granules. Odorless. Melting point 211-212 °C. Aqueous solutions are slightly alkaline. Slightly bitter, numbing taste.
Solid
Solid
Color/Form
Brown (in air)
Minute crystals, gradually browning on exposure to liaght and air
Light brown or nearly white crystalline powder
Colorless microcrystals
White to nearly white, microcrystalline powder or granules.
Minute crystals, gradually browning on exposure to liaght and air
Light brown or nearly white crystalline powder
Colorless microcrystals
White to nearly white, microcrystalline powder or granules.
XLogP3
-1.4
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
4
Exact Mass
183.08954328 g/mol
Monoisotopic Mass
183.08954328 g/mol
Boiling Point
215
Heavy Atom Count
13
LogP
-1.37
-1.2 (LogP)
log Kow = -2.59
-1.2 (LogP)
log Kow = -2.59
Odor
Odorless
Decomposition
When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
Appearance
Solid powder
Melting Point
412 to 414 °F (NTP, 1992)
211.5 °C
MP: 211-212 °C, approximately 215 °C with decomposition when heated rapidly
211.5 °C
MP: 211-212 °C, approximately 215 °C with decomposition when heated rapidly
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
UNII
YKH834O4BH
GHS Hazard Statements
Aggregated GHS information provided by 100 companies from 7 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H301 (97%): Toxic if swallowed [Danger Acute toxicity, oral];
H310 (96%): Fatal in contact with skin [Danger Acute toxicity, dermal];
H331 (93%): Toxic if inhaled [Danger Acute toxicity, inhalation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
H301 (97%): Toxic if swallowed [Danger Acute toxicity, oral];
H310 (96%): Fatal in contact with skin [Danger Acute toxicity, dermal];
H331 (93%): Toxic if inhaled [Danger Acute toxicity, inhalation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Drug Indication
Epinephrine injection is indicated in the emergency treatment of type I allergic reactions, including anaphylaxis. It is also used to increase mean arterial blood pressure in adult patients with hypotension associated with septic shock. Epinephrine's cardiac effects may be of use in restoring cardiac rhythm in cardiac arrest due to various causes but is not used in cardiac failure or in hemorrhagic, traumatic, or cardiogenic shock. Epinephrine is used as a hemostatic agent. It is also used in treating mucosal congestion of hay fever, rhinitis, and acute sinusitis; to relieve bronchial asthmatic paroxysms; in syncope due to complete heart block or carotid sinus hypersensitivity; for symptomatic relief of serum sickness, urticaria, angioneurotic edema; for resuscitation in cardiac arrest following anesthetic accidents; in simple (open angle) glaucoma; for relaxation of uterine musculature and to inhibit uterine contractions. Epinephrine injection can be utilized to prolong the action of local anesthetics. In addition to the above, epinephrine is used as an over the counter (OTC) agent for the intermittent symptoms of asthma, such as wheezing, tightness of chest and shortness of breath. It is also used for the maintenance of mydriasis during intraocular surgery.
FDA Label
FDA Label
Therapeutic Uses
Adrenergic alpha-Agonists; Adrenergic beta-Agonists; Adrenergic Agonists; Bronchodilator Agents; Mydriatics; Sympathomimetics; Vasoconstrictor Agents
Epinephrine is the drug of choice in the emergency treatment of severe acute anaphylactic reactions including anaphylactic shock. Symptoms such as urticaria, pruritus, angioedema, and swelling of the lips, eyelids, and tongue which may result from reactions to drugs, sera, insect stings, food, or other allergens may be relieved by epinephrine. Epinephrine should be given to all patients with signs of systemic reactions, particularly hypotension, airway swelling, or definite breathing difficulty. Circulatory support during anaphylactic shock requires rapid volume resuscitation and vasopressor therapy to support blood pressure; epinephrine is the drug of choice for the treatment of both vasodilation/hypotension and cardiac arrest associated with anaphylaxis. /Included in US product label/
Epinephrine may be added to solutions of some local anesthetics to decrease the rate of vascular absorption of the anesthetic, thereby localizing anesthesia and prolonging the duration of anesthesia; the risk of systemic toxicity from the local anesthetic is also decreased. Epinephrine may be applied topically to control superficial bleeding from arterioles or capillaries in the skin, mucous membranes, or other tissues. Bleeding from larger vessels is not controllable by topical application of epinephrine. /Included in US product label/
Epinephrine is used for its a-adrenergic stimulatory effects to increase blood flow in advanced cardiovascular life support (ACLS) during cardiopulmonary resuscitation (CPR). The principal beneficial effects of the drug in patients with cardiac arrest result from increases in aortic diastolic blood pressure and in myocardial and cerebral blood flow during resuscitation. The value and safety of the beta-adrenergic effects of epinephrine are controversial because they may increase myocardial work and reduce subendocardial perfusion. Epinephrine remains a drug of choice and a high priority for ACLS in cardiac arrest to facilitate return of spontaneous circulation. /Included in US product label/
For more Therapeutic Uses (Complete) data for EPINEPHRINE (15 total), please visit the HSDB record page.
Epinephrine is the drug of choice in the emergency treatment of severe acute anaphylactic reactions including anaphylactic shock. Symptoms such as urticaria, pruritus, angioedema, and swelling of the lips, eyelids, and tongue which may result from reactions to drugs, sera, insect stings, food, or other allergens may be relieved by epinephrine. Epinephrine should be given to all patients with signs of systemic reactions, particularly hypotension, airway swelling, or definite breathing difficulty. Circulatory support during anaphylactic shock requires rapid volume resuscitation and vasopressor therapy to support blood pressure; epinephrine is the drug of choice for the treatment of both vasodilation/hypotension and cardiac arrest associated with anaphylaxis. /Included in US product label/
Epinephrine may be added to solutions of some local anesthetics to decrease the rate of vascular absorption of the anesthetic, thereby localizing anesthesia and prolonging the duration of anesthesia; the risk of systemic toxicity from the local anesthetic is also decreased. Epinephrine may be applied topically to control superficial bleeding from arterioles or capillaries in the skin, mucous membranes, or other tissues. Bleeding from larger vessels is not controllable by topical application of epinephrine. /Included in US product label/
Epinephrine is used for its a-adrenergic stimulatory effects to increase blood flow in advanced cardiovascular life support (ACLS) during cardiopulmonary resuscitation (CPR). The principal beneficial effects of the drug in patients with cardiac arrest result from increases in aortic diastolic blood pressure and in myocardial and cerebral blood flow during resuscitation. The value and safety of the beta-adrenergic effects of epinephrine are controversial because they may increase myocardial work and reduce subendocardial perfusion. Epinephrine remains a drug of choice and a high priority for ACLS in cardiac arrest to facilitate return of spontaneous circulation. /Included in US product label/
For more Therapeutic Uses (Complete) data for EPINEPHRINE (15 total), please visit the HSDB record page.
Pharmacology
Epinephrine is a sympathomimetic drug. It causes an adrenergic receptive mechanism on effector cells and mimics all actions of the sympathetic nervous system except those on the facial arteries and sweat glands [F1247]. Important effects of epinephrine include increased heart rate, myocardial contractility, and renin release via beta-1 receptors. Beta-2 effects produce bronchodilation which may be useful as an adjunct treatment of asthma exacerbations as well as vasodilation, tocolysis, and increased aqueous humor production [L4825]. In croup, nebulized epinephrine is associated with both clinically and statistically significant transient reduction of croup symptoms 30 minutes post-treatment [A40032]. Epinephrine also alleviates pruritus, urticaria, and angioedema and may be helpful in relieving gastrointestinal and genitourinary symptoms associated with anaphylaxis because of its relaxing effects on the smooth muscle of the stomach, intestine, uterus, and urinary bladder [FDA label].
Therapeutic Epinephrine is the synthetic form of the naturally occurring sympathomimetic amine with vasoconstricting, intraocular pressure-reducing, and bronchodilating activities. By stimulating vascular alpha-adrenergic receptors, epinephrine causes vasoconstriction, thereby increasing vascular resistance and blood pressure. When administered in the conjunctiva, this agent binds to alpha-adrenergic receptors in the iris sphincter muscle, resulting in vasoconstriction, a decrease in the production of aqueous humor, and a lowering of intraocular pressure. Through its beta1 receptor-stimulating actions, epinephrine increases the force and rate of myocardial contraction and relaxes bronchial smooth muscle, resulting in bronchodilation.
Therapeutic Epinephrine is the synthetic form of the naturally occurring sympathomimetic amine with vasoconstricting, intraocular pressure-reducing, and bronchodilating activities. By stimulating vascular alpha-adrenergic receptors, epinephrine causes vasoconstriction, thereby increasing vascular resistance and blood pressure. When administered in the conjunctiva, this agent binds to alpha-adrenergic receptors in the iris sphincter muscle, resulting in vasoconstriction, a decrease in the production of aqueous humor, and a lowering of intraocular pressure. Through its beta1 receptor-stimulating actions, epinephrine increases the force and rate of myocardial contraction and relaxes bronchial smooth muscle, resulting in bronchodilation.
MeSH Pharmacological Classification
Adrenergic alpha-Agonists
ATC Code
A - Alimentary tract and metabolism
A01 - Stomatological preparations
A01A - Stomatological preparations
A01AD - Other agents for local oral treatment
A01AD01 - Epinephrine
B - Blood and blood forming organs
B02 - Antihemorrhagics
B02B - Vitamin k and other hemostatics
B02BC - Local hemostatics
B02BC09 - Epinephrine
C - Cardiovascular system
C01 - Cardiac therapy
C01C - Cardiac stimulants excl. cardiac glycosides
C01CA - Adrenergic and dopaminergic agents
C01CA24 - Epinephrine
R - Respiratory system
R01 - Nasal preparations
R01A - Decongestants and other nasal preparations for topical use
R01AA - Sympathomimetics, plain
R01AA14 - Epinephrine
R03 - Drugs for obstructive airway diseases
R03A - Adrenergics, inhalants
R03AA - Alpha- and beta-adrenoreceptor agonists
R03AA01 - Epinephrine
S - Sensory organs
S01 - Ophthalmologicals
S01E - Antiglaucoma preparations and miotics
S01EA - Sympathomimetics in glaucoma therapy
S01EA01 - Epinephrine
A01 - Stomatological preparations
A01A - Stomatological preparations
A01AD - Other agents for local oral treatment
A01AD01 - Epinephrine
B - Blood and blood forming organs
B02 - Antihemorrhagics
B02B - Vitamin k and other hemostatics
B02BC - Local hemostatics
B02BC09 - Epinephrine
C - Cardiovascular system
C01 - Cardiac therapy
C01C - Cardiac stimulants excl. cardiac glycosides
C01CA - Adrenergic and dopaminergic agents
C01CA24 - Epinephrine
R - Respiratory system
R01 - Nasal preparations
R01A - Decongestants and other nasal preparations for topical use
R01AA - Sympathomimetics, plain
R01AA14 - Epinephrine
R03 - Drugs for obstructive airway diseases
R03A - Adrenergics, inhalants
R03AA - Alpha- and beta-adrenoreceptor agonists
R03AA01 - Epinephrine
S - Sensory organs
S01 - Ophthalmologicals
S01E - Antiglaucoma preparations and miotics
S01EA - Sympathomimetics in glaucoma therapy
S01EA01 - Epinephrine
Mechanism of Action
Epinephrine acts on alpha and beta-adrenergic receptors. Epinephrine acts on alpha and beta receptors and is the strongest alpha receptor activator. Through its action on alpha-adrenergic receptors, epinephrine minimizes the vasodilation and increased the vascular permeability that occurs during anaphylaxis, which can cause the loss of intravascular fluid volume as well as hypotension. Epinephrine relaxes the smooth muscle of the bronchi and iris and is a histamine antagonist, rendering it useful in treating the manifestations of allergic reactions and associated conditions. This drug also produces an increase in blood sugar and increases glycogenolysis in the liver. Through its action on beta-adrenergic receptors, epinephrine leads to bronchial smooth muscle relaxation that helps to relieve bronchospasm, wheezing, and dyspnea that may occur during anaphylaxis.
The mechanism of rise in blood pressure ... is threefold: a direct myocardial stimulation that increases the strength of ventricular contraction (positive inotropic action), an increased heart rate (positive chronotropic action), vasoconstriction in many vascular beds, especially in precapillary resistance vessels of skin, mucosa, and kidney, along with marked constriction of veins.
... Epinephrine affects respiration primarily by relaxing bronchial muscle. It has a powerful bronchodilator action, most evident when bronchial muscle is contracted because of disease, as in bronchial asthma, or in response to drugs or various autacoids. In such situations, epinephrine has a striking therapeutic effect as a physiological antagonist to substances that cause bronchoconstriction. The beneficial effects of epinephrine in asthma also may arise from inhibition of antigen-induced release of inflammatory mediators from mast cells, and to a lesser extent from diminution of bronchial secretions and congestion within the mucosa. Inhibition of mast cell secretion is mediated by beta2 receptors, while the effects on the mucosa are mediated by alpha receptors
The electrophysiologic effects of circulating epinephrine in humans were examined in four study groups of 10 subjects each. In 10 subjects without structural heart disease (Group 1) and in 10 patients with coronary disease or dilated cardiomyopathy (Group 2) epinephrine infusion at 25 and 50 ng/kg body weight per min for 14 min resulted in an elevation of the plasma epinephrine concentration in the physiologic range. In both groups it produced a dose-dependent decrease in the effective refractory period of the atrium, atrioventricular node and ventricle and improvement in atrioventricular node conduction. Epinephrine facilitated the induction of sustained ventricular tachycardia in 3 of the 20 subjects. In Group 3, a beta-adrenergic blocking dose of propranolol was added to the infusion of 50 ng/kg per min of epinephrine. Propranolol not only reversed the effects of epinephrine, but also lengthened these variables compared with baseline values. In group 4, propranolol was administered first, followed by 50 ng/kg per min of epinephrine. Propranolol alone slowed atrioventricular node conduction and mildly prolonged the refractory periods. In the presence of beta-blockade, epinephrine had no effect on atrioventricular node properties but resulted in a lengthening of the atrial and ventricular effective refractory periods. In conclusion, epinephrine in physioloic doses shortens the effective refractory period of the atrium, atrioventricular node and ventricle, improves atrioventricular node conduction and may facilitate the induction of sustained ventricular tachycardia. The overall electrophysiologic effects of epinephrine result from stimulation of beta-receptors. Stimulation of alpha-receptors by epinephrine has no effect on the atrioventricular node but prolongs the effective refractory period of the atrium and ventricle, partially offsetting the shortening of refractory periods mediated by beta-receptor stimulation.
Epinephrine plays a key role in the control of vasomotor tone; however, the participation of the NO/cGMP pathway in response to beta-adrenoceptor activation remains controversial. To evaluate the involvement of the endothelium in the vascular response to epinephrine, we assessed NO production, endothelial NO synthase phosphorylation, and tissue accumulation of cGMP in the perfused arterial mesenteric bed of rat. Epinephrine elicited a concentration-dependent increase in NO (EC(50) of 45.7 pM), which was coupled to cGMP tissue accumulation. Both NO and cGMP production were blocked by either endothelium removal (saponin) or NO synthase inhibition (N(omega)-nitro-L-arginine). Blockade of beta(1)- and beta(2)-adrenoceptors with 1 microM propranolol or beta(3)-adrenoceptor with 10 nM SR 59230A displaced rightward the concentration-NO production curve evoked by epinephrine. Selective stimulation of beta(1)-, beta(2)-, or beta(3)-adrenoceptors also resulted in NO and cGMP production. Propranolol (1 microM) inhibited the rise in NO induced by isoproterenol or the beta(2)-adrenoceptor agonists salbutamol, terbutaline, or fenoterol. Likewise, 10 nM SR 59230A reduced the effects of the beta(3)-adrenoceptor agonists BRL 37344, CGP 12177, SR 595611A, or pindolol. The NO production induced by epinephrine and BRL 37344 was associated with the activation of the phosphatidylinositol 3-kinase/Akt pathway and phosphorylation of eNOS in serine 1177. In addition, in anaesthetized rats, bolus administration of isoproterenol, salbutamol, or BRL 37344 produced NO-dependent reductions in systolic blood pressure. These findings indicate that beta(1)-, beta(2)-, and beta(3)-adrenoceptors are coupled to the NO/cGMP pathway, highlighting the role of the endothelium in the vasomotor action elicited by epinephrine and related beta-adrenoceptor agonists.
The mechanism of rise in blood pressure ... is threefold: a direct myocardial stimulation that increases the strength of ventricular contraction (positive inotropic action), an increased heart rate (positive chronotropic action), vasoconstriction in many vascular beds, especially in precapillary resistance vessels of skin, mucosa, and kidney, along with marked constriction of veins.
... Epinephrine affects respiration primarily by relaxing bronchial muscle. It has a powerful bronchodilator action, most evident when bronchial muscle is contracted because of disease, as in bronchial asthma, or in response to drugs or various autacoids. In such situations, epinephrine has a striking therapeutic effect as a physiological antagonist to substances that cause bronchoconstriction. The beneficial effects of epinephrine in asthma also may arise from inhibition of antigen-induced release of inflammatory mediators from mast cells, and to a lesser extent from diminution of bronchial secretions and congestion within the mucosa. Inhibition of mast cell secretion is mediated by beta2 receptors, while the effects on the mucosa are mediated by alpha receptors
The electrophysiologic effects of circulating epinephrine in humans were examined in four study groups of 10 subjects each. In 10 subjects without structural heart disease (Group 1) and in 10 patients with coronary disease or dilated cardiomyopathy (Group 2) epinephrine infusion at 25 and 50 ng/kg body weight per min for 14 min resulted in an elevation of the plasma epinephrine concentration in the physiologic range. In both groups it produced a dose-dependent decrease in the effective refractory period of the atrium, atrioventricular node and ventricle and improvement in atrioventricular node conduction. Epinephrine facilitated the induction of sustained ventricular tachycardia in 3 of the 20 subjects. In Group 3, a beta-adrenergic blocking dose of propranolol was added to the infusion of 50 ng/kg per min of epinephrine. Propranolol not only reversed the effects of epinephrine, but also lengthened these variables compared with baseline values. In group 4, propranolol was administered first, followed by 50 ng/kg per min of epinephrine. Propranolol alone slowed atrioventricular node conduction and mildly prolonged the refractory periods. In the presence of beta-blockade, epinephrine had no effect on atrioventricular node properties but resulted in a lengthening of the atrial and ventricular effective refractory periods. In conclusion, epinephrine in physioloic doses shortens the effective refractory period of the atrium, atrioventricular node and ventricle, improves atrioventricular node conduction and may facilitate the induction of sustained ventricular tachycardia. The overall electrophysiologic effects of epinephrine result from stimulation of beta-receptors. Stimulation of alpha-receptors by epinephrine has no effect on the atrioventricular node but prolongs the effective refractory period of the atrium and ventricle, partially offsetting the shortening of refractory periods mediated by beta-receptor stimulation.
Epinephrine plays a key role in the control of vasomotor tone; however, the participation of the NO/cGMP pathway in response to beta-adrenoceptor activation remains controversial. To evaluate the involvement of the endothelium in the vascular response to epinephrine, we assessed NO production, endothelial NO synthase phosphorylation, and tissue accumulation of cGMP in the perfused arterial mesenteric bed of rat. Epinephrine elicited a concentration-dependent increase in NO (EC(50) of 45.7 pM), which was coupled to cGMP tissue accumulation. Both NO and cGMP production were blocked by either endothelium removal (saponin) or NO synthase inhibition (N(omega)-nitro-L-arginine). Blockade of beta(1)- and beta(2)-adrenoceptors with 1 microM propranolol or beta(3)-adrenoceptor with 10 nM SR 59230A displaced rightward the concentration-NO production curve evoked by epinephrine. Selective stimulation of beta(1)-, beta(2)-, or beta(3)-adrenoceptors also resulted in NO and cGMP production. Propranolol (1 microM) inhibited the rise in NO induced by isoproterenol or the beta(2)-adrenoceptor agonists salbutamol, terbutaline, or fenoterol. Likewise, 10 nM SR 59230A reduced the effects of the beta(3)-adrenoceptor agonists BRL 37344, CGP 12177, SR 595611A, or pindolol. The NO production induced by epinephrine and BRL 37344 was associated with the activation of the phosphatidylinositol 3-kinase/Akt pathway and phosphorylation of eNOS in serine 1177. In addition, in anaesthetized rats, bolus administration of isoproterenol, salbutamol, or BRL 37344 produced NO-dependent reductions in systolic blood pressure. These findings indicate that beta(1)-, beta(2)-, and beta(3)-adrenoceptors are coupled to the NO/cGMP pathway, highlighting the role of the endothelium in the vasomotor action elicited by epinephrine and related beta-adrenoceptor agonists.
KEGG Target based Classification of Drugs
G Protein-coupled receptors
Rhodopsin family
Adrenaline
ADRA2 [HSA:150 151 152] [KO:K04138 K04139 K04140]
Rhodopsin family
Adrenaline
ADRA2 [HSA:150 151 152] [KO:K04138 K04139 K04140]
Vapor Pressure
7.37X10-8 mm Hg at 25 °C (est)
Pictograms
Acute Toxic
Impurities
Adrenalone /SRP: Adrenalone is the keto form of epinephrine/
2-(benzylmethylamino)-1-(3,4-dihydroxyphenyl)ethanone
Noradrenaline
2-(benzylmethylamino)-1-(3,4-dihydroxyphenyl)ethanone
Noradrenaline
Other CAS
51-43-4
Absorption Distribution and Excretion
Following I.V. (intravenous) injection, epinephrine disappears rapidly from the blood stream. Subcutaneously or I.M. (intramuscular) administered epinephrine has a rapid onset and short duration of action. Subcutaneous (SC) administration during asthmatic attacks may produce bronchodilation within 5 to 10 minutes, and maximal effects may occur within 20 minutes. The drug becomes fixed in the tissues rapidly,.
The majority of the dose of epinephrine is seen excreted in the urine,. About 40% of a parenteral dose of epinephrine is excreted in urine as metanephrine, 40% as VMA, 7% as 3-methoxy-4-hydroxyphenoglycol, 2% as 3,4-dihydroxymandelic acid, and the rest as acetylated derivatives. These metabolites are excreted mainly as the sulfate conjugates and, to a lesser extent, the glucuronide conjugates. Only small amounts of the drug are excreted completely unchanged.
Intravenous injection produces an immediate and intensified response. Following intravenous injection, epinephrine disappears rapidly from the blood stream.
Following topical application of radiolabeled epinephrine to the eye in rabbits, highest concentrations of the drug in tissues and fluids other than the eye occurred in the pituitary gland, with lower concentrations in the intestine, fat, adrenal gland, kidney, heart, lung, spleen, ovary, pancreas, liver, uterus, muscle, brain, and serum. In humans, systemically absorbed epinephrine crosses the placenta but not the blood-brain barrier. Systemically absorbed epinephrine distributes into milk.
Epinephrine is not effective after oral admin because it is rapidly conjugated and oxidized in GI mucosa and liver. Absorption from sc tissues occurs slowly because of local vasoconstriction ... Absorption is more rapid after im than after sc injection ... Epinephrine is rapidly inactivated in the body.
In a prospective, randomized, five-way crossover study in rabbits, ... plasma epinephrine concentrations /were measured/ before, and at intervals up to 180 min after epinephrine administration by intramuscular or subcutaneous injection, or by inhalation, with intravenous epinephrine and intramuscular saline as the positive and negative controls, respectively. Maximum plasma epinephrine concentrations were higher, and occurred more rapidly, after intramuscular injection than after subcutaneous injection or inhalation, and were 7719+/-3943 (S.E.M.) pg/mL at 32.5+/-6.6 min, 2692+/-863 pg/mL at 111.7+/-30.8 min and 1196+/-369 pg/mL at 45. 8+/-19.2 min, respectively. Intravenous injection of epinephrine resulted in a plasma concentration of 3544+/-422 pg/mL at 5 min, and an elimination half-life (t(1/2)) of 11.0+/-2.5 min. In the saline control study, the endogenous epinephrine concentration peaked at 518+/-142 pg/mL. CONCLUSION: In this model, absorption of epinephrine was significantly faster after intramuscular injection than after subcutaneous injection or inhalation. The extent of absorption was satisfactory after both intramuscular and subcutaneous injections. Neither the rate nor the extent of absorption was satisfactory after administration by inhalation.
3 groups of 5 greyhounds received 1.5 ug/kg epinephrine 1:200,000 in either lidocaine 0.5%, bupivacaine 0.5% or 0.9% saline. Dogs were anesthetized and 40% of the allocated epinephrine solution was infiltrated beneath the perianal skin and each of the 4 quadrants of the rectal mucosa was injected with the remainder of the solution. Plasma epinephrine, lidocaine, bupivacaine, lactate, glucose and potassium concn were measured at 1, 2, 5, 10 and 30 min following infiltration. Peak plasma epinephrine concn were recorded 2 min following rectal mucosal infiltration in all 3 groups. Plasma epinephrine concn were significantly higher (p < 0.01) in the lidocaine group at 1 and 2 min following infiltration. Both plasma bupivacaine and lidocaine peaked 10 min after infiltration and thereafter tended to decr towards baseline concn. Plasma bupivacaine concn were significantly higher (p < 0.01) than plasma lidocaine concn throughout the study period. There were no significant differences in metabolic or biochemical indices within or between the 3 groups. However, both plasma glucose and lactate concn were elevated and peaked 10 min after infiltration, while plasma potassium concn remained unchanged throughout the study period. Heart rate in the bupivacaine group was significantly reduced at 30 min following infiltration (p < 0.05). There were no significant differences observed in the mean arterial and pulse pressures among the 3 groups.
Epinephrine is well absorbed after subcutaneous or IM injection; absorption can be hastened by massaging the injection site. Both rapid and prolonged absorption occur after subcutaneous injection of the longer-acting aqueous suspension (no longer commercially available in the US). Epinephrine also is absorbed following endotracheal administration, although serum concentrations achieved may be only 10% of those with an equivalent IV dose.. After oral inhalation of epinephrine in the usual dosage, absorption is slight and the effects of the drug are restricted mainly to the respiratory tract. Absorption increases somewhat when larger doses are inhaled, and systemic effects may occur.
The majority of the dose of epinephrine is seen excreted in the urine,. About 40% of a parenteral dose of epinephrine is excreted in urine as metanephrine, 40% as VMA, 7% as 3-methoxy-4-hydroxyphenoglycol, 2% as 3,4-dihydroxymandelic acid, and the rest as acetylated derivatives. These metabolites are excreted mainly as the sulfate conjugates and, to a lesser extent, the glucuronide conjugates. Only small amounts of the drug are excreted completely unchanged.
Intravenous injection produces an immediate and intensified response. Following intravenous injection, epinephrine disappears rapidly from the blood stream.
Following topical application of radiolabeled epinephrine to the eye in rabbits, highest concentrations of the drug in tissues and fluids other than the eye occurred in the pituitary gland, with lower concentrations in the intestine, fat, adrenal gland, kidney, heart, lung, spleen, ovary, pancreas, liver, uterus, muscle, brain, and serum. In humans, systemically absorbed epinephrine crosses the placenta but not the blood-brain barrier. Systemically absorbed epinephrine distributes into milk.
Epinephrine is not effective after oral admin because it is rapidly conjugated and oxidized in GI mucosa and liver. Absorption from sc tissues occurs slowly because of local vasoconstriction ... Absorption is more rapid after im than after sc injection ... Epinephrine is rapidly inactivated in the body.
In a prospective, randomized, five-way crossover study in rabbits, ... plasma epinephrine concentrations /were measured/ before, and at intervals up to 180 min after epinephrine administration by intramuscular or subcutaneous injection, or by inhalation, with intravenous epinephrine and intramuscular saline as the positive and negative controls, respectively. Maximum plasma epinephrine concentrations were higher, and occurred more rapidly, after intramuscular injection than after subcutaneous injection or inhalation, and were 7719+/-3943 (S.E.M.) pg/mL at 32.5+/-6.6 min, 2692+/-863 pg/mL at 111.7+/-30.8 min and 1196+/-369 pg/mL at 45. 8+/-19.2 min, respectively. Intravenous injection of epinephrine resulted in a plasma concentration of 3544+/-422 pg/mL at 5 min, and an elimination half-life (t(1/2)) of 11.0+/-2.5 min. In the saline control study, the endogenous epinephrine concentration peaked at 518+/-142 pg/mL. CONCLUSION: In this model, absorption of epinephrine was significantly faster after intramuscular injection than after subcutaneous injection or inhalation. The extent of absorption was satisfactory after both intramuscular and subcutaneous injections. Neither the rate nor the extent of absorption was satisfactory after administration by inhalation.
3 groups of 5 greyhounds received 1.5 ug/kg epinephrine 1:200,000 in either lidocaine 0.5%, bupivacaine 0.5% or 0.9% saline. Dogs were anesthetized and 40% of the allocated epinephrine solution was infiltrated beneath the perianal skin and each of the 4 quadrants of the rectal mucosa was injected with the remainder of the solution. Plasma epinephrine, lidocaine, bupivacaine, lactate, glucose and potassium concn were measured at 1, 2, 5, 10 and 30 min following infiltration. Peak plasma epinephrine concn were recorded 2 min following rectal mucosal infiltration in all 3 groups. Plasma epinephrine concn were significantly higher (p < 0.01) in the lidocaine group at 1 and 2 min following infiltration. Both plasma bupivacaine and lidocaine peaked 10 min after infiltration and thereafter tended to decr towards baseline concn. Plasma bupivacaine concn were significantly higher (p < 0.01) than plasma lidocaine concn throughout the study period. There were no significant differences in metabolic or biochemical indices within or between the 3 groups. However, both plasma glucose and lactate concn were elevated and peaked 10 min after infiltration, while plasma potassium concn remained unchanged throughout the study period. Heart rate in the bupivacaine group was significantly reduced at 30 min following infiltration (p < 0.05). There were no significant differences observed in the mean arterial and pulse pressures among the 3 groups.
Epinephrine is well absorbed after subcutaneous or IM injection; absorption can be hastened by massaging the injection site. Both rapid and prolonged absorption occur after subcutaneous injection of the longer-acting aqueous suspension (no longer commercially available in the US). Epinephrine also is absorbed following endotracheal administration, although serum concentrations achieved may be only 10% of those with an equivalent IV dose.. After oral inhalation of epinephrine in the usual dosage, absorption is slight and the effects of the drug are restricted mainly to the respiratory tract. Absorption increases somewhat when larger doses are inhaled, and systemic effects may occur.
Metabolism Metabolites
Epinephrine is rapidly inactivated mainly by enzymic transformation to metanephrine or normetanephrine, either of which is then conjugated and excreted in the urine in the form of both sulfates and glucuronides. Either sequence results in the formation of 3-methoxy-4- hydroxy-mandelic acid(vanillylmandelic acid, VMA) which is shown to be detectable in the urine. Epinephrine is rapidly inactivated in the body mostly by the enzymes COMT (catechol-O-methyltransferase) and MAO (monoamine oxidase). The liver is abundant in the above enzymes, and is a primary, although not essential, tissue in the degradation process.
The pharmacologic actions of epinephrine are terminated mainly by uptake and metabolism in sympathetic nerve endings. Circulating drug is metabolized in the liver and other tissues by a combination of reactions involving the enzymes catechol-O-methyltransferase (COMT) and monoamine oxidase (MAO). The major metabolites are metanephrine and 3-methoxy-4-hydroxymandelic acid (vanillylmandelic acid, VMA) both of which are inactive. About 40% of a parenteral dose of epinephrine is excreted in urine as metanephrine, 40% as VMA, 7% as 3-methoxy-4-hydroxyphenoglycol, 2% as 3,4-dihydroxymandelic acid, and the remainder as acetylated derivatives. These metabolites are excreted mostly as the sulfate conjugates and, to a lesser extent, the glucuronide conjugates. Only small amounts of the drug are excreted unchanged.
Circulating epinephrine is metabolized in the liver and is taken up into adrenergic neurons and metabolized by MAO and catechol-O-methyltransferase to metadrenaline, sulfate conjugates, and hydroxy derivatives of mandelic acid.
Epinephrine has known human metabolites that include Epinephrine sulfate.
The pharmacologic actions of epinephrine are terminated mainly by uptake and metabolism in sympathetic nerve endings. Circulating drug is metabolized in the liver and other tissues by a combination of reactions involving the enzymes catechol-O-methyltransferase (COMT) and monoamine oxidase (MAO). The major metabolites are metanephrine and 3-methoxy-4-hydroxymandelic acid (vanillylmandelic acid, VMA) both of which are inactive. About 40% of a parenteral dose of epinephrine is excreted in urine as metanephrine, 40% as VMA, 7% as 3-methoxy-4-hydroxyphenoglycol, 2% as 3,4-dihydroxymandelic acid, and the remainder as acetylated derivatives. These metabolites are excreted mostly as the sulfate conjugates and, to a lesser extent, the glucuronide conjugates. Only small amounts of the drug are excreted unchanged.
Circulating epinephrine is metabolized in the liver and is taken up into adrenergic neurons and metabolized by MAO and catechol-O-methyltransferase to metadrenaline, sulfate conjugates, and hydroxy derivatives of mandelic acid.
Epinephrine has known human metabolites that include Epinephrine sulfate.
Associated Chemicals
Epinephrine hydrochloride;55-31-2
Adrenaline;150-05-0
Epinephrine bitartrate;51-42-3
Adrenaline;150-05-0
Epinephrine bitartrate;51-42-3
Wikipedia
Epinephrine
Drug Warnings
Epinephrine should not be used in cardiogenic shock because it increases myocardial oxygen demand, nor should it be used in hemorrhagic or traumatic shock.
Vet: epinephrine injection (1:1000): do not use in acute hypotension produced by phenothiazine derived tranquilizers, since further depression of blood pressure can occur. Do not use when cyclopropane or halogenated anesthetics are used because of possible cardiac collapse. Do not use in treatment of vascular shock. Do not use in patients known to be sensitive to epinephrine ... Use with caution in hyperthyroid animals; animals being treated with thyroid, digitalis, or mercurial diuretics. Do not use injection if it is brown or contains a precipitate.
A prospective study where topical epinephrine was used on burn and non-burn patients and five patients served as controls without epinephrine usage. Catecholamine concentrations were measured and to estimate the systemic effects of epinephrine, serum lactate and pyruvate concentrations were analyzed and perioperative haemodynamic changes recorded. Compared to the baseline values, there was a significant increase in the heart rate, serum epinephrine and lactate concentrations and LP-ratios in the burn patients and an increase in the epinephrine concentrations in the non-burn patients at 1 and 2 h. Epinephrine and lactate concentrations and LP-ratios were also higher in the burn patients compared to the other groups. Altogether, there were no changes in the control group. This study showed that the use of topical epinephrine has systemic effects on hemodynamics and serum epinephrine concentrations. Increased epinephrine concentrations in burn patients suggest increased absorption properties in these patients. The increased lactate concentrations and LP-ratios suggest tissue ischaemia, likely in skin.
Some manufacturers state that epinephrine is contraindicated for parenteral use during the second stage of labor; parenteral administration of the drug to maintain blood pressure during spinal anesthesia for delivery can cause acceleration of fetal heart rate and should not be used in obstetric patients when maternal systolic/diastolic blood pressure exceeds 130/80 mm Hg. Epinephrine should be administered cautiously by oral inhalation to pregnant patients. Epinephrine should be used during pregnancy only if the potential benefits justify the possible risks to the fetus. There is some evidence that epidural administration of lidocaine with epinephrine during labor is safe.
For more Drug Warnings (Complete) data for EPINEPHRINE (21 total), please visit the HSDB record page.
Vet: epinephrine injection (1:1000): do not use in acute hypotension produced by phenothiazine derived tranquilizers, since further depression of blood pressure can occur. Do not use when cyclopropane or halogenated anesthetics are used because of possible cardiac collapse. Do not use in treatment of vascular shock. Do not use in patients known to be sensitive to epinephrine ... Use with caution in hyperthyroid animals; animals being treated with thyroid, digitalis, or mercurial diuretics. Do not use injection if it is brown or contains a precipitate.
A prospective study where topical epinephrine was used on burn and non-burn patients and five patients served as controls without epinephrine usage. Catecholamine concentrations were measured and to estimate the systemic effects of epinephrine, serum lactate and pyruvate concentrations were analyzed and perioperative haemodynamic changes recorded. Compared to the baseline values, there was a significant increase in the heart rate, serum epinephrine and lactate concentrations and LP-ratios in the burn patients and an increase in the epinephrine concentrations in the non-burn patients at 1 and 2 h. Epinephrine and lactate concentrations and LP-ratios were also higher in the burn patients compared to the other groups. Altogether, there were no changes in the control group. This study showed that the use of topical epinephrine has systemic effects on hemodynamics and serum epinephrine concentrations. Increased epinephrine concentrations in burn patients suggest increased absorption properties in these patients. The increased lactate concentrations and LP-ratios suggest tissue ischaemia, likely in skin.
Some manufacturers state that epinephrine is contraindicated for parenteral use during the second stage of labor; parenteral administration of the drug to maintain blood pressure during spinal anesthesia for delivery can cause acceleration of fetal heart rate and should not be used in obstetric patients when maternal systolic/diastolic blood pressure exceeds 130/80 mm Hg. Epinephrine should be administered cautiously by oral inhalation to pregnant patients. Epinephrine should be used during pregnancy only if the potential benefits justify the possible risks to the fetus. There is some evidence that epidural administration of lidocaine with epinephrine during labor is safe.
For more Drug Warnings (Complete) data for EPINEPHRINE (21 total), please visit the HSDB record page.
Biological Half Life
The plasma half-life is approximately 2-3 minutes. However, when administered by subcutaneous or intramuscular injection, local vasoconstriction may delay absorption so that epinephrine's effects may last longer than the half-life suggests.
Elimination half life is 1 minute.
Elimination half life is 1 minute.
Use Classification
Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients
Pharmaceuticals -> Animal Drugs -> Approved in Taiwan
Pharmaceuticals -> Animal Drugs -> Approved in Taiwan
Methods of Manufacturing
Reaction of pyrocatechol with chloroacetyl chloride, followed by reaction with methylamine, catalytic redn, and separation of racemic mixt with d-tartaric acid.
Isolation from animal adrenal glands.
From the adrenal glands of sheep and cattle or syntehtically from pyrocatechol
Isolation from animal adrenal glands.
From the adrenal glands of sheep and cattle or syntehtically from pyrocatechol
General Manufacturing Information
1,2-Benzenediol, 4-[(1R)-1-hydroxy-2-(methylamino)ethyl]-: ACTIVE
Analytic Laboratory Methods
Analyte: epinephrine; matrix: chemical identification; procedure: dissolution in phthalate buffer; addition of iodine; addition of sodium thiosulfate solution; production of deep red color
Analyte: epinephrine; matrix: chemical purity; procedure: dissolution in glacial acetic acid; addition of crystal violet indicator; titration with perchloric acid
Analyte: adrenaline tartrate; matrix: chemical identification; procedure: dissolution in sodium metabisulfite, addition of ammonia; wash precipitate with methanol; measurement of specific optical rotation (-50 to -53.5 determined in hydrochloric acid) /Adrenaline tartrate/
Analyte: adrenaline tartrate; matrix: chemical identification; procedure: infrared absorption spectrophotometry with comparison to standards /Adrenaline tartrate/
For more Analytic Laboratory Methods (Complete) data for EPINEPHRINE (6 total), please visit the HSDB record page.
Analyte: epinephrine; matrix: chemical purity; procedure: dissolution in glacial acetic acid; addition of crystal violet indicator; titration with perchloric acid
Analyte: adrenaline tartrate; matrix: chemical identification; procedure: dissolution in sodium metabisulfite, addition of ammonia; wash precipitate with methanol; measurement of specific optical rotation (-50 to -53.5 determined in hydrochloric acid) /Adrenaline tartrate/
Analyte: adrenaline tartrate; matrix: chemical identification; procedure: infrared absorption spectrophotometry with comparison to standards /Adrenaline tartrate/
For more Analytic Laboratory Methods (Complete) data for EPINEPHRINE (6 total), please visit the HSDB record page.
Clinical Laboratory Methods
Analyte: epinephrine; matrix: pharmaceutical preparation (inhalation aerosol); procedure: dissolution in water; addition of dilute sulfuric acid and iodine; addition of sodium thiosulfate; production of red-brown color (chemical identification)
Analyte: epinephrine; matrix: pharmaceutical preparation (injection solution, inhalation solution, nasal solution); procedure: extraction with sulfuric acid; extraction with chloroform; addition of starch; addition of iodine and potassium iodide with formation of persistent blue color; reaction with sodium bicarbonate; injection of acetic anhydride; extraction with chloroform; evaporation of chloroform extract; weigh residue of triacetylepinephrine; dissolution in chloroform; determination of specific rotation using polarimeter tube (chemical purity)
Analyte: epinephrine; matrix: pharmaceutical preparation (injection solution, inhalation solution, nasal solution); procedure: dissolution in phthalate buffer; addition of iodine; addition of sodium thiosulfate; production of deep red color (chemical identification)
Analyte: epinephrine; matrix: pharmaceutical preparation (injection solution); procedure: retention time of the major peak of the liquid chromatogram with comparison to standards (chemical identification)
For more Clinical Laboratory Methods (Complete) data for EPINEPHRINE (17 total), please visit the HSDB record page.
Analyte: epinephrine; matrix: pharmaceutical preparation (injection solution, inhalation solution, nasal solution); procedure: extraction with sulfuric acid; extraction with chloroform; addition of starch; addition of iodine and potassium iodide with formation of persistent blue color; reaction with sodium bicarbonate; injection of acetic anhydride; extraction with chloroform; evaporation of chloroform extract; weigh residue of triacetylepinephrine; dissolution in chloroform; determination of specific rotation using polarimeter tube (chemical purity)
Analyte: epinephrine; matrix: pharmaceutical preparation (injection solution, inhalation solution, nasal solution); procedure: dissolution in phthalate buffer; addition of iodine; addition of sodium thiosulfate; production of deep red color (chemical identification)
Analyte: epinephrine; matrix: pharmaceutical preparation (injection solution); procedure: retention time of the major peak of the liquid chromatogram with comparison to standards (chemical identification)
For more Clinical Laboratory Methods (Complete) data for EPINEPHRINE (17 total), please visit the HSDB record page.
Storage Conditions
Epinephrine injection should be stored at room temperature (approximately 25 °C).
Preserve in tight, light-resistant containers.
Preserve in tight, light-resistant containers.
Interactions
Use in patients taking propranolol and other nonselective beta blockers may produce severe hypertension owing to blockade of beta-2-mediated vasodilation, resulting in unopposed alpha-vasoconstriction.
Epinephrine should not be administered concomitantly with other sympathomimetic agents because of the possibility of additive effects and increased toxicity.
Administration of epinephrine in patients receiving cyclopropane or halogenated hydrocarbon general anesthetics that increase cardiac irritability and seem to sensitize the myocardium to epinephrine may result in arrhythmias including PVCs, tachycardia, or fibrillation. Epinephrine is contraindicated for use with chloroform, trichloroethylene, or cyclopropane and should be used cautiously, if at all, with other halogenated hydrocarbon anesthetics such as halothane. Epinephrine may not be absorbed rapidly enough to cause serious adverse effects when applied topically as a hemostatic in patients undergoing short surgical procedures such as tonsillectomy and adenoidectomy using halothane anesthesia. Prophylactic administration of lidocaine or prophylactic IV administration of propranolol 0.05 mg/kg may protect against ventricular irritability if epinephrine is used during anesthesia with a halogenated hydrocarbon anesthetic. In one study, arrhythmias occurring after parenteral use of epinephrine during general anesthesia responded promptly to IV propranolol 0.05 mg/kg.
The effects of epinephrine 1/200,000 added to mg of epidural morphine were investigated in 3 healthy male volunteers, during 26 hr observation sessions. Cutaneous hypalgesia was intense, faster in onset, and longer in duration after epinephrine-morphine than after plain morphine. Apparently, epinephrine 1/200,000 reduces manifestations of cord and brainstem uptake. The need for the reduction of the customary dose of epidural morphine, while epinephrine is used as an adjuvant, is discussed.
For more Interactions (Complete) data for EPINEPHRINE (20 total), please visit the HSDB record page.
Epinephrine should not be administered concomitantly with other sympathomimetic agents because of the possibility of additive effects and increased toxicity.
Administration of epinephrine in patients receiving cyclopropane or halogenated hydrocarbon general anesthetics that increase cardiac irritability and seem to sensitize the myocardium to epinephrine may result in arrhythmias including PVCs, tachycardia, or fibrillation. Epinephrine is contraindicated for use with chloroform, trichloroethylene, or cyclopropane and should be used cautiously, if at all, with other halogenated hydrocarbon anesthetics such as halothane. Epinephrine may not be absorbed rapidly enough to cause serious adverse effects when applied topically as a hemostatic in patients undergoing short surgical procedures such as tonsillectomy and adenoidectomy using halothane anesthesia. Prophylactic administration of lidocaine or prophylactic IV administration of propranolol 0.05 mg/kg may protect against ventricular irritability if epinephrine is used during anesthesia with a halogenated hydrocarbon anesthetic. In one study, arrhythmias occurring after parenteral use of epinephrine during general anesthesia responded promptly to IV propranolol 0.05 mg/kg.
The effects of epinephrine 1/200,000 added to mg of epidural morphine were investigated in 3 healthy male volunteers, during 26 hr observation sessions. Cutaneous hypalgesia was intense, faster in onset, and longer in duration after epinephrine-morphine than after plain morphine. Apparently, epinephrine 1/200,000 reduces manifestations of cord and brainstem uptake. The need for the reduction of the customary dose of epidural morphine, while epinephrine is used as an adjuvant, is discussed.
For more Interactions (Complete) data for EPINEPHRINE (20 total), please visit the HSDB record page.
Stability Shelf Life
In some commercially available injections, the air has been replaced with nitrogen to avoid oxidation. Withdrawal of doses from multiple-dose vials introduces air into the vials, subjecting the remaining epinephrine to oxidation. Oxidation of the drug imparts first a pink, then a brown color; epinephrine preparations must not be used if they have a pinkish or darker than slightly yellow color or contain a precipitate.
1: Dos Reis Júnior A, Quinto D. Digital block with or without the addition of
2: Tanner A, Clarke C. Epinephrine Policies and Protocols Guidance for Schools:
3: de Leeuw MA, Perez RS. Early pharmacokinetics of ropivacaine without
4: Epinephrine after cardiac arrest. Arch Dis Child. 2016 Jan;101(1):95. doi:
5: Nader A, Kendall MC, Chrisman H, De Oliveira GS Jr, Tureanu LM, McCarthy RJ.
6: Ogino M, Khan MS, Cline MA, Tachibana T. Acute injections of corticosterone,
7: Lopez E, Fujiwara O, Lima-Lopez F, Suman OE, Mlcak RP, Hawkins HK, Cox RA,
8: Chen J, Makiyama T, Wuriyanghai Y, Ohno S, Sasaki K, Hayano M, Harita T,
9: Bighamian R, Soleymani S, Reisner AT, Seri I, Hahn JO. Prediction of
10: Alayoubi A, Haynes L, Patil H, Daihom B, Helms R, Almoazen H. Development of
11: Fuenmayor A AJ, Gómez R L, Solórzano MI. Effects of epinephrine over P wave
12: Moreira CG, Sperandio V. The Epinephrine/Norepinephrine /Autoinducer-3
13: Burgert JM, Johnson AD, Garcia-Blanco J, Froehle J, Morris T, Althuisius B,
14: Reis Júnior AD, Quinto D. [Digital block with or without the addition of
15: Wong PH, Adams KE, Carlson GS, Quinn JM. Experience with epinephrine delivery
16: Stone CA Jr, Choi JJ. Effect of use of inhaled epinephrine on intramuscular
17: Gicquel-Schlemmer B, Beller JP, Mchalwat A, Gicquel P. Fatal Takotsubo
18: Patel AM, Wu Lee JX, Pham AQ, Yusin JS. Long-term adherence to
19: Loomba RS, Nijhawan K, Aggarwal S, Arora RR. Increased return of spontaneous
20: Ferrer DG, García AG, Peris-Vicente J, Gimeno-Adelantado JV, Esteve-Romero J.
2: Tanner A, Clarke C. Epinephrine Policies and Protocols Guidance for Schools:
3: de Leeuw MA, Perez RS. Early pharmacokinetics of ropivacaine without
4: Epinephrine after cardiac arrest. Arch Dis Child. 2016 Jan;101(1):95. doi:
5: Nader A, Kendall MC, Chrisman H, De Oliveira GS Jr, Tureanu LM, McCarthy RJ.
6: Ogino M, Khan MS, Cline MA, Tachibana T. Acute injections of corticosterone,
7: Lopez E, Fujiwara O, Lima-Lopez F, Suman OE, Mlcak RP, Hawkins HK, Cox RA,
8: Chen J, Makiyama T, Wuriyanghai Y, Ohno S, Sasaki K, Hayano M, Harita T,
9: Bighamian R, Soleymani S, Reisner AT, Seri I, Hahn JO. Prediction of
10: Alayoubi A, Haynes L, Patil H, Daihom B, Helms R, Almoazen H. Development of
11: Fuenmayor A AJ, Gómez R L, Solórzano MI. Effects of epinephrine over P wave
12: Moreira CG, Sperandio V. The Epinephrine/Norepinephrine /Autoinducer-3
13: Burgert JM, Johnson AD, Garcia-Blanco J, Froehle J, Morris T, Althuisius B,
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17: Gicquel-Schlemmer B, Beller JP, Mchalwat A, Gicquel P. Fatal Takotsubo
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Explore Compound Types
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CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
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CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
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CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
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CAS No.:355-68-0
Molecular Formula:C6F12
Molecular Weight:300.04 g/mol
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